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Compound of Interest

Compound Name: Magnesium di-tert-butoxide

Cat. No.: B7802279

Application Notes and Protocols for Magnesium
di-tert-butoxide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of Magnesium
di-tert-butoxide. Adherence to these protocols is crucial to ensure personnel safety and
maintain the integrity of the material.

Hazard Identification and Chemical Properties

Magnesium di-tert-butoxide is a flammable solid that is air and moisture sensitive.[1] It reacts
violently with water and can cause skin and eye irritation.[1][2] Inhalation of the dust may be
harmful and cause respiratory irritation.[1][2]

Table 1: Chemical and Physical Properties
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Property Value Reference
Chemical Formula C8H18Mg02 [11[3]
Molecular Weight 170.53 g/mol [3]
White to light grey or yellow
Appearance g. greyory [21[41[5]
powder/solid
Melting Point ~90 °C [5]
Boiling Point 84.6 °C at 760 mmHg [4][5]
Flash Point 11.7°C [415]
Water Solubility Reacts violently [11[4115]
Sensitivity Air and moisture sensitive [1][2]16]
Table 2: Hazard Classifications
Hazard Classification Category Reference
Flammable Solids Category 2 [2][41[7]

Skin Corrosion/Irritation

Category 1B / Category 2

[LIE2][4107108]

Serious Eye Damage/Irritation

Category 2

[1112][4107]

Acute Inhalation Toxicity

Category 4

[1112][4107]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory
System)

[11(21[7]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Magnesium di-tert-butoxide to

minimize exposure risk.

Table 3: Recommended Personal Protective Equipment
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Protection Type

Specification

Reference

Eye/Face Protection

Safety glasses with side-

shields or face shield.

[6]

Skin Protection

Chemical-resistant gloves

(inspect prior to use), lab coat,

and full-body protective

clothing.

[2]6]1[7]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if

exposure limits are exceeded

or if irritation is experienced. A

dust mask (type N95 or P3) is

recommended.

(21318l

Safe Handling and Storage Protocols
General Handling Protocol

o Work Area Preparation:

[¢]

[e]

o

o

[¢]

» Material Handling:

Ensure a well-ventilated work area, such as a chemical fume hood.[2][7]
Make sure an eyewash station and safety shower are readily accessible.[1][2]
Remove all sources of ignition (e.g., open flames, hot surfaces, sparks).[2][7]
Use non-sparking tools and explosion-proof equipment.[4][7]

Ground and bond containers and receiving equipment.[4][7]

o Handle under an inert gas atmosphere (e.g., argon or nitrogen).[2][6]

o Avoid contact with skin, eyes, and clothing.[1][7]
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o Avoid formation and inhalation of dust.[1][2][7]
o Do not allow contact with water or moist air.[1][2]

o Wash hands thoroughly after handling.[2][7]

Storage Protocol

o Container Management:

o Keep containers tightly closed.[2][4][7]

o Store in a dry, cool, and well-ventilated place.[2][4][7]
o Storage Conditions:

o Store in a flammables area.[1][2][4]

o Store away from incompatible materials such as strong oxidizing agents and moisture.[1]

[21[7]
o Never allow the product to come into contact with water during storage.[6]

o Store locked up.[4][7]

Emergency Procedures
First Aid Measures

Table 4: First Aid Procedures
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Exposure Route

Procedure

Reference

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[11021[7]

Skin Contact

Immediately remove
contaminated clothing. Wash
off with soap and plenty of
water for at least 15 minutes.

Seek medical attention.

[1161[7]

Eye Contact

Rinse cautiously with water for
at least 15 minutes, including
under the eyelids. Remove
contact lenses if present and
easy to do. Continue rinsing.
Seek immediate medical

attention.

(11141071

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Call a
physician or poison control

center immediately.

[6]7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), alcohol-resistant

foam, or dry sand.[1][2][7]

o Unsuitable Extinguishing Media: Do NOT use water, as it reacts violently with the substance.

[1][2]

o Specific Hazards: The material is a flammable solid.[2][7] Thermal decomposition can

produce irritating gases and vapors, including carbon monoxide and carbon dioxide.[1][2]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][2][7]

Accidental Release Measures

e Personal Precautions:

[e]

Evacuate personnel to a safe area.[7]

o

Wear appropriate personal protective equipment (see Table 3).[7]

[¢]

Ensure adequate ventilation.[7]

o

Remove all sources of ignition.[7]

e Containment and Cleanup:

o

Do not expose the spill to water.[1][2]

[¢]

Sweep up the spilled material and shovel it into a suitable, closed container for disposal.[1]
[2] Use non-sparking tools.[7]

[¢]

Avoid creating dust.[1][2][7]

[¢]

Prevent the material from entering drains.[6][7]

Disposal Considerations

o Waste must be disposed of as hazardous waste in accordance with local, regional, and
national regulations.[1][7]

» Dispose of contents and container to an approved waste disposal plant.[2]

o Contaminated packaging should be treated as the product itself.[7] Empty containers may
retain product residue and can be dangerous.[1]

Visual Workflow and Relationship Diagrams
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Caption: Workflow for safe handling of Magnesium di-tert-butoxide.
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Caption: Chemical incompatibilities of Magnesium di-tert-butoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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magnesium-di-tert-butoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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